3-({[1-(propan-2-yl)-1H-pyrazol-5-yl]amino}methyl)phenol

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 3-[[(2-propan-2-ylpyrazol-3-yl)amino]methyl]phenol
• InChI: InChI=1S/C13H17N3O/c1-10(2)16-13(6-7-15-16)14-9-11-4-3-5-12(17)8-11/h3-8,10,14,17H,9H2,1-2H3
• InChI Key: LXZNSKIVCXGPBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)NCC2=CC(=CC=C2)O

Description

3-({[1-(Propan-2-yl)-1H-pyrazol-5-yl]amino}methyl)phenol is a phenolic derivative featuring a pyrazole ring substituted with an isopropyl group at the N1 position and an aminomethyl linker bridging the pyrazole and phenol moieties. This structural motif is significant in medicinal and materials chemistry due to the pyrazole ring’s versatility in hydrogen bonding and the phenol group’s acidity, which can influence solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({[1-(propan-2-yl)-1H-pyrazol-5-yl]amino}methyl)phenol typically involves multi-step organic reactions. One common method starts with the preparation of the pyrazole ring, which can be synthesized through the cyclization of hydrazine with a 1,3-diketone. The phenol group can be introduced via electrophilic aromatic substitution reactions, and the isopropyl group can be added through alkylation reactions .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts. Solvent selection and purification techniques such as recrystallization or chromatography are also crucial steps in the industrial synthesis process .

Chemical Reactions Analysis

Types of Reactions

3-({[1-(propan-2-yl)-1H-pyrazol-5-yl]amino}methyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The pyrazole ring can be reduced under specific conditions.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Reagents like halogens (e.g., Br2, Cl2) or alkyl halides can facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Reduced pyrazole derivatives.

Substitution: Various substituted phenol and pyrazole derivatives.

Scientific Research Applications

3-({[1-(propan-2-yl)-1H-pyrazol-5-yl]amino}methyl)phenol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-({[1-(propan-2-yl)-1H-pyrazol-5-yl]amino}methyl)phenol involves its interaction with various molecular targets. The phenol group can participate in hydrogen bonding and other interactions with biological molecules. The pyrazole ring can interact with enzymes and receptors, potentially inhibiting or modulating their activity. These interactions can lead to various biological effects, such as antimicrobial or anticancer activities .

Comparison with Similar Compounds

Structural Comparisons

Key structural analogs include:

Compound Name	Substituents on Pyrazole	Phenol Linker	Notable Features	Reference
3-({[1-(Propan-2-yl)-1H-pyrazol-5-yl]amino}methyl)phenol	N1: Isopropyl	Aminomethyl (-CH2NH-)	Flexible linker, moderate steric bulk	Target
(E)-4-(((3-(tert-Butyl)-1-(nitrophenyl)-1H-pyrazol-5-yl)imino)methyl)phenol	N1: Nitrophenyl; C3: tert-Butyl	Iminomethyl (-CH=N-)	Bulky tert-butyl, electron-withdrawing nitro groups
2-(3-Amino-1H-pyrazol-5-yl)phenol	None (NH at C3)	Direct C-C bond	Simplified structure, amino group for H-bonding
2-[3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-yl]phenol	N1: Phenyl; C3: 4-Methoxyphenyl	Direct C-C bond	Electron-donating methoxy group, crystalline structure
Voxelotor (EF-140)	N1: Isopropyl; linked to pyridine	Methoxybenzaldehyde	Complex pharmacophore, sickle cell therapeutic

Key Observations :

• Linker Flexibility: The aminomethyl linker in the target compound provides conformational flexibility compared to rigid imino (-CH=N-) or direct C-C bonds in analogs .
• Steric Effects : Bulky substituents (e.g., tert-butyl in ) may hinder molecular packing or binding, whereas the isopropyl group in the target compound balances steric bulk and solubility.
• Electronic Effects: Electron-withdrawing groups (e.g., nitro in ) increase pyrazole ring acidity, while electron-donating groups (e.g., methoxy in ) enhance phenol’s resonance stability.

Physicochemical Properties

• Solubility: The phenolic -OH and aminomethyl group in the target compound likely improve water solubility compared to nonpolar analogs like the tert-butyl/nitro-substituted derivatives .
• Melting Points: Pyrazole-phenol hybrids with hydrogen-bonding groups (e.g., -NH2 in ) exhibit higher melting points (e.g., 173°C for a related compound ), suggesting similar trends for the target compound.
• Crystal Packing: Analogs like 2-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-5-yl]phenol form hydrogen-bonded dimers via phenolic -OH, which could be replicated in the target compound .